Cas no 2764016-23-9 (benzyl N-(2-phenyl-2-sulfanylethyl)carbamate)

• Product Name: benzyl N-(2-phenyl-2-sulfanylethyl)carbamate
• CAS No: 2764016-23-9
• MF: C₁₆H₁₇NO₂S
• MW: 287.37668299675
• CID: 5548031
• PubChem ID: 165996358
• Update Time: 2025-05-24

benzyl N-(2-phenyl-2-sulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27748806
• benzyl N-(2-phenyl-2-sulfanylethyl)carbamate
• 2764016-23-9

• Inchi： 1S/C16H17NO2S/c18-16(19-12-13-7-3-1-4-8-13)17-11-15(20)14-9-5-2-6-10-14/h1-10,15,20H,11-12H2,(H,17,18)
• InChI Key： CPDUFBWRAATECJ-UHFFFAOYSA-N
• SMILES： SC(C1C=CC=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.09799996g/mol
• Monoisotopic Mass: 287.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(2-phenyl-2-sulfanylethyl)carbamate

Benzyl N-(2-phenyl-2-sulfanylethyl)carbamate: A Comprehensive Overview

Benzyl N-(2-phenyl-2-sulfanylethyl)carbamate, also known by its CAS number 2764016-23-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug delivery systems and advanced materials development, making it a focal point for researchers worldwide.

The molecular structure of benzyl N-(2-phenyl-2-sulfanylethyl)carbamate consists of a benzene ring attached to a carbamate group, with a sulfanyl (thioether) moiety incorporated into the side chain. This configuration imparts the compound with both aromatic stability and reactive sulfur functionality, which are advantageous in chemical synthesis. The presence of the sulfanyl group also contributes to the compound's ability to participate in thiol-based reactions, a feature that has been exploited in recent research for creating bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-(2-phenyl-2-sulfanylethyl)carbamate. Researchers have developed novel methodologies that enhance the yield and purity of this compound, making it more accessible for large-scale production. These methods often involve catalytic systems that facilitate selective bond formation, ensuring minimal byproduct generation and environmental impact.

In terms of applications, benzyl N-(2-phenyl-2-sulfanylethyl)carbamate has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to undergo various transformations, such as nucleophilic substitution and coupling reactions, makes it a versatile building block for drug development. For instance, recent studies have demonstrated its use in synthesizing antiviral agents and anticancer drugs, where the sulfanyl group plays a critical role in molecular recognition and activity.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its sulfur-containing structure enables the formation of robust polymer networks when used as a monomer or crosslinking agent. This property has been leveraged in the development of advanced coatings and adhesives with enhanced mechanical and thermal stability. Furthermore, its aromatic backbone contributes to UV resistance, making it suitable for outdoor applications.

The environmental impact of benzyl N-(2-phenyl-2-sulfanylethyl)carbamate has also been a subject of recent research. Studies indicate that this compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its industrial use. Efforts are ongoing to optimize its synthesis and application processes to minimize ecological footprint while maximizing its benefits.

In conclusion, benzyl N-(2-phenyl-2-sulfanylethyl)carbamate, CAS number 2764016-23-9, stands as a testament to the innovation in modern chemistry. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key compound in both academic research and industrial development. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.